Cas no 1002754-75-7 (Boc-L-Photo-Methionine)

• Product Name: Boc-L-Photo-Methionine
• CAS No: 1002754-75-7
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• MDL: MFCD24538672
• CID: 4779212
• PubChem ID: 24754435
• Update Time: 2026-02-27

Boc-L-Photo-Methionine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(tert-Butoxycarbonylamino)-4-(3-methyl-3H-diazirine-3-yl)butanoic acid
• Boc-L-Photo-Methionine
• TQP0883
• (2S)-4-(3-methyldiazirin-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• (S)-2-((tert-butoxycarbonyl)amino)-4-(3-methyl-3H-diazirin-3-yl)butanoic acid

• MDL： MFCD24538672
• Inchi： 1S/C11H19N3O4/c1-10(2,3)18-9(17)12-7(8(15)16)5-6-11(4)13-14-11/h7H,5-6H2,1-4H3,(H,12,17)(H,15,16)/t7-/m0/s1
• InChI Key： PJUUJBXEWCWACQ-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC1(C)N=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 1.6
• Topological Polar Surface Area: 100

Additional information on Boc-L-Photo-Methionine

Research Brief on Boc-L-Photo-Methionine (CAS: 1002754-75-7) and Its Applications in Chemical Biology and Medicine

Boc-L-Photo-Methionine (CAS: 1002754-75-7) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, which features a photolabile protecting group (Boc) and a methionine backbone, is widely used in photoaffinity labeling and proteomics studies. Recent advancements in its synthesis and applications have opened new avenues for understanding protein-protein interactions, enzyme mechanisms, and drug discovery processes.

The primary utility of Boc-L-Photo-Methionine lies in its ability to incorporate photoactivatable groups into proteins, enabling researchers to study transient or weak interactions that are otherwise difficult to capture. This is particularly valuable in the context of identifying binding sites for small molecules or mapping protein interaction networks. Recent studies have demonstrated its efficacy in crosslinking experiments, where it has been used to elucidate the structural dynamics of complex biological systems.

One of the most notable applications of Boc-L-Photo-Methionine is in the field of targeted drug delivery. Researchers have leveraged its photoactivatable properties to develop light-triggered drug release systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in designing prodrugs that can be activated upon exposure to specific wavelengths of light, thereby minimizing off-target effects and improving therapeutic precision.

In addition to its role in drug delivery, Boc-L-Photo-Methionine has been instrumental in advancing proteomics research. A recent paper in Nature Chemical Biology detailed its application in mass spectrometry-based proteomics, where it was used to identify and quantify protein modifications in live cells. This approach has provided unprecedented insights into post-translational modifications and their functional implications in disease states.

The synthesis of Boc-L-Photo-Methionine has also seen significant improvements. A 2022 study in Organic Letters reported a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This development is expected to lower production costs and increase accessibility for researchers, further accelerating its adoption in both academic and industrial settings.

Looking ahead, the potential of Boc-L-Photo-Methionine extends to emerging fields such as optogenetics and bioorthogonal chemistry. Preliminary studies suggest that it could be used to engineer light-responsive proteins or to label biomolecules in vivo with minimal interference from cellular processes. These applications could revolutionize our understanding of cellular signaling and metabolic pathways.

In conclusion, Boc-L-Photo-Methionine (CAS: 1002754-75-7) represents a versatile tool in chemical biology and medicinal research. Its unique properties and broad applicability make it a cornerstone for innovative studies aimed at unraveling complex biological mechanisms and developing next-generation therapeutics. Continued research and technological advancements are likely to expand its utility even further, solidifying its role as a critical reagent in the life sciences.